(2E)-3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]acrylic acid

• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol
• IUPAC Name: (E)-3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methylpyrazol-4-yl]prop-2-enoic acid
• InChI: InChI=1S/C16H16N2O4/c1-18-10-12(4-6-15(19)20)16(17-18)11-3-5-13-14(9-11)22-8-2-7-21-13/h3-6,9-10H,2,7-8H2,1H3,(H,19,20)/b6-4+
• InChI Key: YGVASPAFJZHJTM-GQCTYLIASA-N
• Isomeric SMILES: CN1C=C(C(=N1)C2=CC3=C(C=C2)OCCCO3)/C=C/C(=O)O
• Canonical SMILES: CN1C=C(C(=N1)C2=CC3=C(C=C2)OCCCO3)C=CC(=O)O

Description

(2E)-3-[3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]acrylic acid (CAS: 926190-66-1) is a synthetic organic compound with the molecular formula C₁₆H₁₆N₂O₄ and a molecular weight of 300.31 g/mol . It features a pyrazole ring substituted with a 3,4-dihydro-2H-1,5-benzodioxepin group and an acrylic acid moiety in the (2E)-configuration. The compound is commercially available for research purposes (e.g., Santa Cruz Biotechnology, 1 g for $399.00) , though detailed physicochemical properties such as boiling point or solubility remain unspecified in available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]prop-2-enoic acid typically involves multi-step organic reactions. One common approach is to start with the preparation of the benzodioxepin ring, followed by the formation of the pyrazole ring, and finally, the coupling of these two moieties with a prop-2-enoic acid group. The reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]prop-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve specific temperatures, pressures, and solvents to facilitate the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (2E)-3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]prop-2-enoic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound can be used to study enzyme interactions and cellular pathways. Its structural features make it a valuable tool for probing biological systems and understanding molecular mechanisms.

Medicine

In medicine, (2E)-3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]prop-2-enoic acid has potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions.

Industry

In industrial applications, this compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (2E)-3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]prop-2-enoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Observations:

Structural Complexity : The target compound is the most structurally complex, with a benzodioxepin ring contributing to its higher molecular weight (300.31 vs. 166–308 g/mol for analogs) .

Substituent Effects :

• Electron-withdrawing groups (e.g., chlorine in 1020050-91-2) may enhance metabolic stability compared to electron-donating groups (e.g., methyl in ) .
• The benzodioxepin moiety in the target compound could improve lipophilicity and blood-brain barrier penetration relative to simpler phenyl or indazole derivatives .

Biological Activity

The compound (2E)-3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]acrylic acid (CAS No. 926190-66-1) is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews its synthesis, biological properties, and potential therapeutic applications based on existing literature.

• Molecular Formula : C₁₆H₁₆N₂O₄
• Molecular Weight : 300.31 g/mol
• Structure : The compound features a unique combination of a benzodioxepin moiety and a pyrazole ring, contributing to its biological activity.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, including:

• Antimicrobial Activity : The compound has shown potential as an antimicrobial agent against certain bacterial strains.
• Antitumor Activity : Preliminary studies suggest that it may inhibit tumor growth in vitro and in vivo.
• Cholesterol Regulation : It may act as a cholesterol ester transfer protein (CETP) inhibitor, which could have implications for cardiovascular health.

Antitumor Activity

In vitro studies have indicated that compounds with similar structures can suppress tumor proliferation effectively. For instance, imidazobenzoxazepin derivatives showed promising results in mouse xenograft models . Although specific data on the acrylic acid derivative remains sparse, the structural similarities suggest potential efficacy.

Cholesterol Regulation

The compound's potential as a CETP inhibitor suggests it could play a role in managing cholesterol levels. CETP inhibitors are known to increase high-density lipoprotein cholesterol (HDL-C), which is beneficial for cardiovascular health .

Case Studies and Experimental Data

Study	Compound Tested	Biological Activity	Key Findings
	Oxazepino-indole derivatives	Antimycobacterial	MICs < 1.6 µg/mL against M. tuberculosis
	Imidazobenzoxazepin derivatives	Antitumor	Effective tumor growth suppression in xenograft models
	CETP inhibitors	Cholesterol regulation	Increased HDL-C levels in animal models

The biological mechanisms through which (2E)-3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-methyl-1H-pyrazol-4-yl]acrylic acid exerts its effects are still under investigation. However, it is hypothesized that the interaction of the pyrazole and benzodioxepin structures may influence various biochemical pathways relevant to its observed activities.